3-[2-(1,3-benzodioxol-5-yl)-2-oxoethoxy]-6H-benzo[c]chromen-6-one

• IUPAC Name: 3-[2-(1,3-benzodioxol-5-yl)-2-oxoethoxy]benzo[c]chromen-6-one
• InChI: InChI=1S/C22H14O6/c23-18(13-5-8-19-21(9-13)27-12-26-19)11-25-14-6-7-16-15-3-1-2-4-17(15)22(24)28-20(16)10-14/h1-10H,11-12H2
• InChI Key: MEJSSMHTIYPYHZ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C(=O)COC3=CC4=C(C=C3)C5=CC=CC=C5C(=O)O4
• Molecular Formula: C22H14O6
• Molecular Weight: 374.3 g/mol

Description

3-[2-(1,3-benzodioxol-5-yl)-2-oxoethoxy]-6H-benzo[c]chromen-6-one is a chemical compound that belongs to the class of chromenone derivatives. It is commonly referred to as flavone acetic acid (FAA) and has been extensively studied for its potential therapeutic applications. The compound is synthesized through a multi-step process and has been found to exhibit a range of biochemical and physiological effects. In

Scientific Research Applications

Fluorescent Brighteners Synthesis

• Facile Synthesis as Fluorescent Brighteners : A novel synthesis method was developed for fluorescent derivatives of benzo[c]chromen-6-one, showing moderate to low emission intensities, used as fluorescent brighteners (Harishkumar, Mahadevan, & Masagalli, 2012).

Synthetic Protocols

• Review of Synthetic Protocols : A review of the synthetic procedures for 6H-benzo[c]chromen-6-ones highlights their pharmacological importance and the various synthesis methods such as Suzuki coupling reactions, radical-mediated cyclization, and Michael acceptor reactions (Mazimba, 2016).

Pharmaceutical Applications

• Antimicrobial Activity and Cytotoxicity : Novel urea derivatives of 6H-benzo[c]chromen-6-one were synthesized and evaluated for their antimicrobial activities and cytotoxicity, showing promising results against various bacterial strains (Shankar et al., 2017).

Photo-Reorganization

• Green Synthesis of Angular Pentacyclics : Photo-reorganization of benzo[c]chromen-6-one derivatives led to the formation of angular pentacyclic compounds, presenting a green and convenient synthesis method (Dalal et al., 2017).

Antioxidant Properties

• Antioxidant Determination : A study on the antioxidant capabilities of a benzo[c]chromen-6-one derivative showed high antioxidant activity, comparable to vitamin C (Abd-Almonuim, Mohammed, & Al-khalifa, 2020).

Antimicrobial and Anticancer Evaluation

• Utility in Heterocyclic System Construction : 3-Chloro-3-(4,9-dimethoxy-5-oxo-5H-furo[3,2-g]chromen-6-yl)prop-2-enal was used as a synthetic intermediate for constructing various heterocyclic systems linked to furo[3,2-g]chromene, demonstrating antimicrobial and anticancer activities (Ibrahim et al., 2022).

Oxidant-Free Synthesis

• Oxidant-Free Three-Component Synthesis : An oxidant-free synthesis method for 7-amino-6H-benzo[c]chromen-6-ones was developed, involving a Sc(OTf)3 catalyzed reaction under green conditions, constructing both B and C rings simultaneously (Vachan et al., 2019).

Synthesis of Fused Heterocycles

• Efficient Synthesis Methodology : A novel methodology was developed for synthesizing 6H-benzo[c]chromenes and other heterocycles, involving intramolecular O-/N-arylations with sp2C–Br bonds (Singha et al., 2015).